Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate

• IUPAC Name: tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate
• InChI: InChI=1S/C15H25NO3/c1-14(2,3)19-13(18)16-10-6-9-15(11-17)8-5-4-7-12(15)16/h11-12H,4-10H2,1-3H3/t12-,15+/m1/s1
• InChI Key: OBLXKSSQIRQTRR-DOMZBBRYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2(C1CCCC2)C=O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@]2([C@H]1CCCC2)C=O
• Molecular Formula: C15H25NO3
• Molecular Weight: 267.36 g/mol

Description

Tert-butyl (4aR,8aR)-4a-formyl-2,3,4,5,6,7,8,8a-octahydroquinoline-1-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the octahydroquinoline family, which is known for its diverse biological activities.

Scientific Research Applications

Synthetic Phenolic Antioxidants (SPAs) in Consumer Products

Research on synthetic phenolic antioxidants (SPAs), such as 2,6-di-tert-butyl-4-hydroxytoluene (BHT), has shown their widespread use in various consumer products, including foodstuffs and cosmetics. Studies have investigated human exposure to SPAs, revealing their presence in human urine samples across different populations. This research contributes to understanding the extent of human exposure to these compounds, suggesting the potential for evaluating the safety and regulatory standards of chemicals structurally related to tert-butyl compounds used in consumer products (Wei Wang & K. Kannan, 2019).

Biotransformation and Maternal Transfer of SPAs

Another area of interest has been the biotransformation and maternal transfer of synthetic phenolic antioxidants. Investigations have shown that SPAs and their transformation products can cross the placenta, indicating prenatal exposure. This research is crucial for understanding the potential health implications of exposure to tert-butyl-related compounds during pregnancy and their effects on fetal development (Bibai Du et al., 2019).

Occupational Exposure to Tert-Butyl Compounds

Studies on occupational exposure, specifically to methyl tert-butyl ether (MTBE) at oil refineries, have provided insights into the exposure levels of workers to tert-butyl compounds. Such research helps in assessing the risk and implementing safety measures for workers exposed to these chemicals in industrial settings. It highlights the importance of monitoring and managing exposure to tert-butyl compounds to prevent potential health risks (L. Perbellini et al., 2003).